Cas no 1803588-90-0 (piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate hydrochloride)

• Product Name: piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate hydrochloride
• CAS No: 1803588-90-0
• MDL: MFCD28397733
• CID: 4616641
• PubChem ID: 119031244
• Update Time: 2025-11-01

piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate Hydrochloride
• piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate hydrochloride

• MDL： MFCD28397733

Additional information on piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate hydrochloride

Comprehensive Analysis of Piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate Hydrochloride (CAS No. 1803588-90-0)

The compound piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate hydrochloride (CAS No. 1803588-90-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of two piperidine rings, one of which is functionalized with a carboxylate group and the other with a methyl substituent. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in pharmaceutical research and development. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for novel piperidine derivatives has surged, driven by their versatility in medicinal chemistry. The piperidin-2-ylmethyl moiety, in particular, is a key structural feature in many bioactive molecules. When combined with the 3-methylpiperidine-1-carboxylate group, it forms a hybrid structure that can interact with multiple biological targets. This dual functionality has sparked interest in its use for designing central nervous system (CNS) therapeutics, a hot topic in modern pharmacology. The compound's CAS No. 1803588-90-0 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

From a synthetic perspective, piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate hydrochloride exemplifies the convergence of heterocyclic chemistry and salt formation techniques. Its synthesis typically involves the coupling of piperidin-2-ylmethanol with 3-methylpiperidine-1-carbonyl chloride, followed by hydrochloric acid treatment to yield the final product. This process underscores the importance of selective protection and deprotection strategies in organic synthesis, a subject of intense study among chemists. The compound's purity and yield are critical parameters, often analyzed using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The pharmacological potential of CAS No. 1803588-90-0 is another area of active investigation. Preliminary studies suggest that its piperidine-based scaffold may exhibit affinity for G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This aligns with current trends in drug development, where GPCR-targeted therapies dominate clinical trials. Additionally, the compound's hydrophilic-lipophilic balance (HLB) makes it a candidate for optimizing blood-brain barrier (BBB) penetration, a recurring challenge in CNS drug design. These attributes have positioned it as a subject of interest in computational chemistry and molecular docking studies.

Beyond its pharmaceutical applications, piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate hydrochloride is also explored in material science. Its ability to form stable crystalline structures has implications for designing supramolecular assemblies, a field gaining traction due to its applications in nanotechnology and catalysis. The compound's hydrogen-bonding capacity and ionic character further enhance its utility in creating functional materials. This interdisciplinary appeal has led to its inclusion in chemical databases and patent filings, reinforcing its commercial and academic value.

In conclusion, piperidin-2-ylmethyl 3-methylpiperidine-1-carboxylate hydrochloride (CAS No. 1803588-90-0) represents a multifaceted compound with significant potential across multiple scientific domains. Its structural complexity, synthetic accessibility, and biological relevance make it a compelling subject for ongoing research. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing drug discovery, material engineering, and chemical innovation.